Cas no 200625-76-9 (H-D-Gln(trt)-oh h2o)

• Product Name: H-D-Gln(trt)-oh h2o
• CAS No: 200625-76-9
• MF: C₂₄H₂₄N₂O₃
• MW: 388.458966255188
• CID: 871579
• PubChem ID: 7408406
• Update Time: 2025-11-02

H-D-Gln(trt)-oh h2o Chemical and Physical Properties

Names and Identifiers

• (2R)-2-amino-5-oxo-5-(tritylamino)pentanoic acid
• H-D-Gln(Trt)-OH
• H-D-Gln(Trt)-OH.H2O
• H-D-Gln(Trt)-OH·H2O
• H-D-Gln(Trt)-OH•H2O
• ND-TRITYL-D-GLUTAMINE HYDRATE
• Ndelta-Trityl-D-glutamine
• H-D-Gln(trt)-oh h2o
• AKOS025289462
• N-(Triphenylmethyl)-D-glutamine
• N'-Trityl-D-glutamine
• 200625-76-9
• SCHEMBL21690121
• (R)-2-Amino-5-oxo-5-(tritylamino)pentanoic acid
• DTXSID80428607
• CS-0336564
• VSC2SZJ9CW

• Inchi： 1S/C24H24N2O3/c25-21(23(28)29)16-17-22(27)26-24(18-10-4-1-5-11-18,19-12-6-2-7-13-19)20-14-8-3-9-15-20/h1-15,21H,16-17,25H2,(H,26,27)(H,28,29)/t21-/m1/s1
• InChI Key： XIFFJPJZPDCOJH-OAQYLSRUSA-N
• SMILES： O=C(CC[C@H](C(=O)O)N)NC(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 406.18900
• Monoisotopic Mass: 388.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 487
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 92.4Ų

Experimental Properties

• Density: 1.214±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.031 g/l) (25 º C),
• PSA: 101.65000
• LogP: 4.31370

H-D-Gln(trt)-oh h2o Security Information

• Storage Condition：-15°C

Additional information on H-D-Gln(trt)-oh h2o

Comprehensive Guide to H-D-Gln(trt)-oh h2o (CAS No. 200625-76-9): Properties, Applications, and Market Insights

In the realm of peptide synthesis and pharmaceutical research, H-D-Gln(trt)-oh h2o (CAS No. 200625-76-9) stands out as a crucial building block. This compound, known for its role in peptide coupling reactions, is widely utilized in the development of therapeutic peptides and bioactive molecules. Its unique chemical properties make it indispensable in solid-phase peptide synthesis (SPPS), a technique that has gained significant traction due to the rising demand for peptide-based drugs.

The molecular structure of H-D-Gln(trt)-oh h2o features a trityl (trt) protecting group, which enhances its stability during synthetic processes. This attribute is particularly valuable in peptide elongation, where protecting groups play a pivotal role in preventing unwanted side reactions. Researchers and pharmaceutical companies frequently seek high-purity H-D-Gln(trt)-oh h2o to ensure the success of their synthetic endeavors, especially in the production of GPCR-targeting peptides and antimicrobial peptides, both of which are hot topics in modern drug discovery.

One of the most searched questions in the field is: "What is the role of H-D-Gln(trt)-oh h2o in peptide synthesis?" To answer this, it's essential to highlight its function as a protected glutamine derivative. Glutamine, a naturally occurring amino acid, is often incorporated into peptides to modulate their biological activity. The trt group in H-D-Gln(trt)-oh h2o ensures selective deprotection, enabling precise control over peptide chain assembly. This level of control is critical for synthesizing complex peptides, such as those used in cancer immunotherapy and neurodegenerative disease research.

Recent advancements in peptide therapeutics have spurred interest in H-D-Gln(trt)-oh h2o as a key reagent. For instance, the growing focus on oral peptide drugs—a breakthrough in overcoming the limitations of injectable formulations—has increased the demand for high-quality peptide intermediates. Additionally, the rise of AI-driven drug discovery has led to more efficient identification of peptide-based candidates, further boosting the need for reliable building blocks like H-D-Gln(trt)-oh h2o.

From a market perspective, the global peptide synthesis reagents market is projected to expand significantly, driven by the increasing prevalence of chronic diseases and the shift toward personalized medicine. H-D-Gln(trt)-oh h2o is poised to benefit from this trend, as it is a staple in the toolkit of peptide chemists. Suppliers and manufacturers are focusing on GMP-compliant production to meet the stringent quality standards required for pharmaceutical applications.

In summary, H-D-Gln(trt)-oh h2o (CAS No. 200625-76-9) is a vital component in peptide synthesis, with applications spanning drug development, biotechnology, and academic research. Its unique properties, combined with the growing emphasis on peptide-based therapies, ensure its continued relevance in the scientific community. For researchers seeking to optimize their synthetic protocols, understanding the nuances of this compound is essential for achieving high yields and purity in their peptide products.